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Compound of Interest

Compound Name: GSK789

Cat. No.: B15571221 Get Quote

Technical Support Center: GSK789
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with the

selective BET bromodomain inhibitor, GSK789. Particular focus is given to assessing the

activity of older DMSO stock solutions.

Frequently Asked Questions (FAQs)
Q1: We are observing a significant decrease in the inhibitory activity of our older GSK789
DMSO stock solution. What are the potential causes?

A decrease in the activity of GSK789 can stem from several factors. The most common causes

include:

Chemical Degradation: Over time, especially with exposure to light, moisture, or repeated

freeze-thaw cycles, GSK789 in DMSO can degrade.[1][2] DMSO itself is hygroscopic and

can absorb water, which may contribute to the hydrolysis of the compound.[3][4]

Precipitation: The compound may have precipitated out of the solution, especially if the

storage temperature fluctuated or if the initial concentration was high.

Inaccurate Concentration: The initial concentration of the stock solution may have been

inaccurate, or evaporation of the solvent over time could have altered the concentration.
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Assay-related Issues: Problems with other reagents, cell health, or the experimental setup

can also manifest as a loss of inhibitor activity.

Q2: How can we determine if our GSK789 stock solution has degraded?

The most direct method to assess the chemical integrity of your GSK789 stock is through

analytical chemistry techniques. High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) can be used to separate and quantify the parent

GSK789 compound from any potential degradation products. A significant decrease in the peak

corresponding to GSK789 and the appearance of new peaks would indicate degradation.

Q3: What are the best practices for storing GSK789 DMSO stock solutions to maintain activity?

To ensure the long-term stability of your GSK789 stock solutions, follow these best practices:

Storage Temperature: Store stock solutions at -20°C or -80°C for long-term storage.[5]

Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can

accelerate degradation and introduce moisture.[5]

Light Protection: Store solutions in amber or opaque vials to protect them from light, as light

can cause photodegradation.

Solvent Quality: Use high-purity, anhydrous DMSO to prepare stock solutions.

Q4: Is it necessary to test the activity of older GSK789 DMSO stocks?

Yes, it is highly recommended to test the activity of GSK789 DMSO stock solutions that are

older than 3-6 months before use in critical experiments.[5] This quality control step ensures

that the observed experimental results are reliable and attributable to the active compound.

Troubleshooting Guide for Loss of GSK789 Activity
If you are experiencing a loss of GSK789 activity, follow this step-by-step troubleshooting

guide.
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Step 1: Assess the Integrity of the GSK789 Stock
Solution

Visual Inspection: Check the solution for any visible precipitates. If present, gently warm the

solution to 37°C and vortex to see if it redissolves.

Analytical Chemistry: If possible, analyze a small aliquot of the stock solution by HPLC or

LC-MS to determine the purity and concentration of GSK789.

Step 2: Re-qualify the Activity of the GSK789 Stock
Solution

Biochemical Assay: Perform a direct binding assay, such as a BRD4 BD1 Time-Resolved

Fluorescence Resonance Energy Transfer (TR-FRET) assay, to determine the IC50 value of

your GSK789 stock. Compare this to the expected IC50 from the literature or a fresh stock.

Cell-Based Assay: Use a relevant cellular assay, such as a NanoBRET™ target engagement

assay or a c-Myc expression assay, to confirm the on-target activity of GSK789 in a cellular

context.

Step 3: Review Experimental Procedures and Reagents
Prepare Fresh Dilutions: Always prepare fresh working dilutions of GSK789 from the stock

solution for each experiment.

Check Other Reagents: Ensure that all other reagents and components of your assay are

fresh and of high quality.

Cell Health: In cell-based assays, confirm that the cells are healthy and in the appropriate

growth phase.

Data Presentation
Table 1: Representative Stability of Small Molecule Inhibitors in DMSO

This table provides a general overview of the expected stability of small molecule inhibitors

stored in DMSO at different temperatures. Specific stability data for GSK789 is not extensively
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published; therefore, these are general guidelines.

Storage
Temperature

Duration
(Representative)

Expected Purity Recommendations

Room Temperature < 1 week >90%
Not recommended for

long-term storage.

4°C 1-2 weeks >95%
Suitable for short-term

storage.

-20°C 6-12 months >98%

Recommended for

long-term storage.

Aliquot to avoid

freeze-thaw cycles.[5]

-80°C > 1 year >98%

Ideal for archival

storage. Aliquot to

avoid freeze-thaw

cycles.

Experimental Protocols
Protocol 1: BRD4 BD1 TR-FRET Assay for GSK789
Activity Testing
This protocol is adapted from commercially available BRD4 BD1 TR-FRET assay kits and is

designed to measure the binding of GSK789 to its target.[6][7][8]

Materials:

Recombinant human BRD4 BD1 protein

Biotinylated histone H4 peptide (acetylated)

Europium-labeled anti-tag antibody (e.g., anti-GST)

Streptavidin-conjugated acceptor fluorophore (e.g., APC)
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Assay buffer

384-well low-volume microplate

GSK789 stock solution and a fresh, validated control

Plate reader capable of TR-FRET measurements

Procedure:

Prepare serial dilutions of your older GSK789 stock and the fresh control stock in assay

buffer.

Add the diluted compounds to the wells of the 384-well plate.

Add the BRD4 BD1 protein to the wells.

Add the biotinylated histone H4 peptide to the wells.

Add the Europium-labeled antibody and streptavidin-conjugated acceptor to the wells.

Incubate the plate at room temperature for the recommended time (typically 60-120

minutes), protected from light.

Measure the TR-FRET signal on a compatible plate reader.

Calculate the IC50 values for both the older and fresh GSK789 stocks and compare the

results.

Protocol 2: Cellular Assay for c-Myc Expression
This protocol assesses the functional activity of GSK789 by measuring its effect on the

expression of a downstream target, c-Myc.[9]

Materials:

A relevant cancer cell line known to be sensitive to BET inhibitors (e.g., MM.1S multiple

myeloma cells).[9]
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Complete cell culture medium.

GSK789 stock solution and a fresh, validated control.

Reagents for Western blotting or qRT-PCR.

96-well or 6-well plates.

Procedure:

Seed the cells in plates at an appropriate density and allow them to adhere overnight.

Treat the cells with a range of concentrations of your older GSK789 stock and the fresh

control stock. Include a vehicle control (DMSO).

Incubate the cells for a specified period (e.g., 24 hours).

Harvest the cells and prepare cell lysates for Western blotting or extract RNA for qRT-PCR.

For Western blotting, probe for c-Myc and a loading control (e.g., GAPDH or β-actin).

For qRT-PCR, measure the relative expression of the MYC gene, normalized to a

housekeeping gene.

Compare the dose-dependent reduction in c-Myc protein or mRNA levels between the older

and fresh GSK789 stocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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